6-((tetrahydro-2H-pyran-4-yl)methoxy)-N-(2-(thiophen-2-yl)ethyl)nicotinamide
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Description
6-((tetrahydro-2H-pyran-4-yl)methoxy)-N-(2-(thiophen-2-yl)ethyl)nicotinamide is a useful research compound. Its molecular formula is C18H22N2O3S and its molecular weight is 346.45. The purity is usually 95%.
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Scientific Research Applications
Diversity-Oriented Synthesis and Structural Diversity
A diversity-oriented synthesis approach has been applied to create a library of substituted tetrahydropyrans, which are structurally related to the compound . This method involves oxidative carbon-hydrogen bond activation and click chemistry, facilitating the rapid generation of structurally diverse non-natural compounds for screening against a variety of biological targets (Zaware et al., 2011).
Crystal Structure and Electronic Structure Analysis
The crystal structures of compounds closely related to the chemical of interest have been analyzed, revealing insights into their molecular conformations and polarized electronic structures. Such studies are crucial for understanding the interaction potential of these molecules with biological targets (Cobo et al., 2008).
Synthesis and Biological Studies
Research has also focused on the synthesis and biological evaluation of various derivatives, including pyrazoles and their ethoxyphthalimide derivatives. These compounds have been screened for antimicrobial and antiviral activities, highlighting the potential therapeutic applications of these molecules (Joshi et al., 2010).
Antineoplastic Activities
The synthesis and evaluation of 6-substituted nicotinamides, closely related to the compound of interest, have been explored for their antineoplastic activities. This research provides insights into the potential use of these compounds in cancer therapy (Ross, 1967).
Corrosion Mitigation Applications
In addition to their potential biological activities, pyran derivatives have been studied for their applications in corrosion mitigation. These compounds exhibit high inhibition efficiency, suggesting their utility in protecting metals from corrosion in acidic environments (Saranya et al., 2020).
Properties
IUPAC Name |
6-(oxan-4-ylmethoxy)-N-(2-thiophen-2-ylethyl)pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N2O3S/c21-18(19-8-5-16-2-1-11-24-16)15-3-4-17(20-12-15)23-13-14-6-9-22-10-7-14/h1-4,11-12,14H,5-10,13H2,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VSRZNQNVSYTTKS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1COC2=NC=C(C=C2)C(=O)NCCC3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.